6-[(4-Tert-butylphenyl)sulfanyl]hexanoic acid

• IUPAC Name: 6-(4-tert-butylphenyl)sulfanylhexanoic acid
• InChI: InChI=1S/C16H24O2S/c1-16(2,3)13-8-10-14(11-9-13)19-12-6-4-5-7-15(17)18/h8-11H,4-7,12H2,1-3H3,(H,17,18)
• InChI Key: JNFOBPXOMFBQHO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)SCCCCCC(=O)O
• Molecular Formula: C16H24O2S
• DSSTOX Substance ID: DTXSID60734753
• Molecular Weight: 280.4 g/mol
• CAS RN: 61798-20-7

Description

6-[(4-Tert-butylphenyl)sulfanyl]hexanoic acid , also known by its chemical formula C₁₆H₂₄O₂S , is an organic compound. It falls within the class of tert-butylphenols and exhibits a distinct phenolic odor. This white solid dissolves in basic water.

Synthesis Analysis

The synthesis of this compound involves acid-catalyzed alkylation of phenol with isobutene . As a result, 2-tert-butylphenol is the major side product. Additionally, diverse transalkylation reactions can yield 6-[(4-Tert-butylphenyl)sulfanyl]hexanoic acid.

Molecular Structure Analysis

The molecular formula of this compound is C₁₆H₂₄O₂S , indicating 16 carbon atoms , 24 hydrogen atoms , 2 oxygen atoms , and 1 sulfur atom . Its monoisotopic mass is approximately 327.15 Da .

Chemical Reactions Analysis

• Hydrogenation : Under hydrogenation conditions, it transforms into trans-4-tert-butylcyclohexanol .
• Controlled Condensation with Formaldehyde : This reaction leads to the formation of calixarenes .

Physical And Chemical Properties Analysis

• Solubility in Water : 0.6 g/L (at 20°C)

Scientific Research Applications

Antimicrobial and Larvicidal Activities

6-[(4-Tert-butylphenyl)sulfanyl]hexanoic acid has been utilized in the synthesis of novel compounds with significant antimicrobial properties against bacterial and fungal pathogens. These derivatives also exhibit potent mosquito larvicidal activity (Kumara et al., 2015).

Coordination Chemistry

This compound plays a role in coordination chemistry, particularly in the preparation of dinuclear palladium thiophenolate complexes. These complexes have been characterized and found to catalyze the vinyl-addition polymerization of norbornene (Siedle et al., 2007).

Synthesis of Novel Compounds

The compound has been involved in the synthesis of various novel derivatives. For example, in the stereocontrolled synthesis of dipeptide isosteres (Nadin et al., 2001) and in the creation of sulfur-containing derivatives of phosphorylated sterically hindered phenols (Gazizov et al., 2017).

Chemical Synthesis and Characterization

This chemical has been used in various synthetic and characterization processes, such as in the modification of the Swern Oxidation (Liu & Vederas, 1996), and in the synthesis of sulfanyl-, sulfinyl-, and sulfonyl-substituted bicyclic dioxetanes (Watanabe et al., 2010).

Pharmaceutical Applications

In the pharmaceutical sector, derivatives of this compound have been used in the synthesis of amino acids and their derivatives, which are crucial in drug development and as building blocks for various pharmaceuticals (Adamczyk & Reddy, 2001).

Safety and Hazards

• European Union risk assessment suggests potential depigmenting properties and endocrine disruption .